2-((4-(1H-pyrrol-1-yl)-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[5-(3-methylphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19N5O3S/c1-15-5-4-6-16(11-15)21-24-25-22(27(21)26-9-2-3-10-26)31-13-20(28)23-17-7-8-18-19(12-17)30-14-29-18/h2-12H,13-14H2,1H3,(H,23,28)
• InChI Key: UZKZKZTWRSVVDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C(N2N3C=CC=C3)SCC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C22H19N5O3S
• Molecular Weight: 433.5 g/mol

Description

2-((4-(1H-pyrrol-1-yl)-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide is a useful research compound. Its molecular formula is C22H19N5O3S and its molecular weight is 433.49. The purity is usually 95%.
BenchChem offers high-quality 2-((4-(1H-pyrrol-1-yl)-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((4-(1H-pyrrol-1-yl)-5-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-(benzo[d][1,3]dioxol-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

• Novel compounds have been synthesized and characterized, indicating the potential for diverse applications in scientific research. For instance, the study on "Synthesis and Crystal Structure of 5-（p-Toly1）-4- [2-（2,4-dichlorophenoxy）acetamido]-l,2,4- triazole-3-thione Ethyl Acetate Solvate" by Xue et al. (2008) describes the synthesis and structural analysis of a related compound, showcasing the importance of structural elucidation in the development of new chemical entities (Xue et al., 2008).

Antimicrobial and Antitumor Activity

• Research into heterocycles incorporating thiadiazole moieties and their insecticidal assessment against Spodoptera littoralis reveals the potential for agricultural applications and pest management strategies (A. Fadda et al., 2017).
• Another study focused on the antiexudative activity of pyrolin derivatives, highlighting the ongoing research into new effective drugs with minimized toxicity and potential for modern medicinal applications (N. Chalenko et al., 2019).

Drug-likeness and In Vitro Microbial Investigation

• An in silico approach towards predicting drug-likeness and in vitro microbial investigation of dihydropyrrolone conjugates demonstrated the exploration of new compounds for their potential antibacterial, antifungal, and antimycobacterial activities, emphasizing the importance of computational tools in early-stage drug discovery (K. Pandya et al., 2019).